Cas no 24903-95-5 (6,6-dimethylnorpinan-2-one)

• Product Name: 6,6-dimethylnorpinan-2-one
• CAS No: 24903-95-5
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 257518
• PubChem ID: 32735
• Update Time: 2025-07-08

6,6-dimethylnorpinan-2-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-one,6,6-dimethyl-
• 6,6-Dimethylbicyclo[3.1.1]heptan-2-one
• &#946
• 2-Norpinanone, 6,6-dimethyl-
• 6,6-Dimethylbicyclo(3.1.1)heptan-2-one
• Nopinon
• Nopinone
• nopinonee
• -Pinone
• 6,6-dimethylnorpinan-2-one
• MFCD08447116
• FT-0639485
• EINECS 246-520-3
• Bicyclo(3.1.1)heptan-2-one, 6,6-dimethyl-
• NS00049623
• NSC-135004
• Bicyclo[3.1.1]heptan-2-one,6-dimethyl-
• EN300-182727
• SY211609
• A936770
• (1R)-6,6-DIMETHYLDICYCLO[3.1.1]HEPTAN-2-ONE
• .beta.-Pinone
• beta-Pinone
• CHEBI:181453
• SCHEMBL720591
• (1R)-(+)-Norinone
• LS-13665
• CS-0101275
• NSC135004
• NSC250997
• AKOS004907716
• 6,6-dimethyl-bicyclo[3.1.1]heptan-2-one
• SB45077
• 2-Norpinanone,6-dimethyl-
• Bicyclo[3.1.1]heptan-2-one, 6,6-dimethyl-
• DTXSID20865173
• NSC 135004
• 24903-95-5

• Inchi： 1S/C9H14O/c1-9(2)6-3-4-8(10)7(9)5-6/h6-7H,3-5H2,1-2H3
• InChI Key： XZFDKWMYCUEKSS-UHFFFAOYSA-N
• SMILES： O=C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.6

Experimental Properties

• Density: 0.986
• Boiling Point: 196.3°C at 760 mmHg
• Flash Point: 65.5°C
• Refractive Index: 1.479
• PSA: 17.07
• LogP: 2.01160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 6,6-dimethylnorpinan-2-one

Introduction to 6,6-dimethylnorpinan-2-one (CAS No: 24903-95-5)

6,6-dimethylnorpinan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 24903-95-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of ketones and exhibits a unique structural framework characterized by a norpinane backbone with two methyl substituents at the sixth carbon position. The molecular structure of 6,6-dimethylnorpinan-2-one imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry applications.

The synthesis and study of 6,6-dimethylnorpinan-2-one have been the focus of numerous research efforts due to its potential utility in drug development. The compound's structural motif, which includes a rigid cyclic system with ketone functionality, suggests applications in the design of bioactive molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 6,6-dimethylnorpinan-2-one, facilitating its incorporation into larger synthetic schemes.

In the realm of pharmaceutical research, 6,6-dimethylnorpinan-2-one has been explored as a precursor for various pharmacologically relevant derivatives. The ketone group in its structure provides a versatile handle for further functionalization, allowing chemists to introduce diverse substituents and explore different biological activities. For instance, modifications at the alpha-position of the ketone can lead to enantiomerically pure intermediates, which are crucial for developing chiral drugs with enhanced selectivity and efficacy.

Recent studies have highlighted the role of 6,6-dimethylnorpinan-2-one in the development of novel therapeutic agents. Researchers have investigated its derivatives as potential candidates for treating neurological disorders, where the structural features of this compound may contribute to interactions with specific biological targets. The rigid bicyclic core of 6,6-dimethylnorpinan-2-one mimics natural products found in plants and microorganisms, which are often recognized for their pharmacological properties. This similarity has prompted investigations into its potential as a scaffold for drug discovery.

The chemical reactivity of 6,6-dimethylnorpinan-2-one is another area of active interest. The compound can undergo various transformations, including reduction to secondary alcohols or oxidation to esters and acid chlorides. These reactions are fundamental in organic synthesis and enable the construction of more complex molecular architectures. Additionally, the presence of methyl groups at the sixth carbon enhances its stability under certain reaction conditions, making it a reliable building block for multi-step syntheses.

The applications of 6,6-dimethylnorpinan-2-one extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a candidate for developing novel polymers or specialty chemicals with tailored properties. In agrochemical research, derivatives of 6,6-dimethylnorpinan-2-one have been explored as potential bioactive compounds that could interact with biological systems in crop protection applications.

From an industrial perspective, the production of 6,6-dimethylnorpinan-2-one on an industrial scale presents both challenges and opportunities. Advances in catalytic processes have improved the efficiency of its synthesis, reducing costs and environmental impact. These innovations align with global trends toward sustainable chemistry practices. Furthermore, process optimization efforts aim to enhance yield and purity while minimizing waste generation.

The future prospects for 6,6-dimethylnorpinan-2-one are promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are expected to drive innovation in this field. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers can accelerate the discovery and development of novel derivatives with enhanced biological activity.

In conclusion, 6 , 6 - dimethylnorpinan - 2 - one ( CAS No: 24903 - 95 - 5 ) represents a versatile compound with significant potential across multiple domains including pharmaceuticals , materials science , and agrochemicals . Its unique structural features , coupled with recent advancements in synthetic methodologies , position it as a valuable intermediate for further exploration . As research progresses , we can anticipate new applications emerging from this compound , contributing to advancements in science and technology .